5-[(2-fluorophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• IUPAC Name: 5-[(2-fluorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C26H24FN5O3S/c1-34-18-10-8-17(9-11-18)30-12-14-31(15-13-30)22(19-5-2-3-6-20(19)27)23-25(33)32-26(36-23)28-24(29-32)21-7-4-16-35-21/h2-11,16,22,33H,12-15H2,1H3
• InChI Key: AAZOOXNHPBGKLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(C3=CC=CC=C3F)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C26H24FN5O3S
• Molecular Weight: 505.6 g/mol
• CAS No.: 887221-85-4

Description

This compound is a heterocyclic molecule featuring a triazolo[3,2-b][1,3]thiazole core substituted with a furan-2-yl group, a 2-fluorophenyl moiety, and a 4-(4-methoxyphenyl)piperazine side chain. Such structural complexity is characteristic of modern pharmacologically active molecules, particularly those targeting receptors or enzymes via multi-site interactions. The inclusion of fluorine and methoxy substituents is strategic; fluorine enhances metabolic stability and lipophilicity, while the methoxy group can influence electronic properties and binding affinity . The compound’s 6-hydroxy group may contribute to hydrogen bonding with biological targets, a feature common in kinase inhibitors or antimicrobial agents .

Comparison with Similar Compounds

Critical Analysis :

• Fluorophenyl Position : The 2-fluorophenyl group in the target compound (vs. 3- or 4-fluoro in analogues) may optimize π-π stacking with aromatic residues in enzyme active sites, as seen in antifungal triazoles .
• Piperazine Substituents : The 4-methoxyphenyl group on piperazine enhances solubility compared to methyl (), balancing lipophilicity for improved bioavailability .
• Core Heterocycles: The triazolo[3,2-b][1,3]thiazole core (vs.

Physicochemical and Pharmacokinetic Properties

• logP : Predicted logP for the target compound is ~3.2 (based on piperazine methoxy substitution), lower than the methyl-substituted analogue (logP ~3.8) , suggesting better aqueous solubility.
• Toxicity : Piperazine derivatives with methoxy groups (as in the target) show lower acute toxicity in rodent models (LD₅₀ > 500 mg/kg) compared to chlorophenyl variants (LD₅₀ ~200 mg/kg) .
• Metabolic Stability: The 2-fluorophenyl group reduces oxidative metabolism compared to non-fluorinated analogues, as demonstrated in hepatocyte assays .